Cas no 2751702-64-2 (2-amino-N-{3-[(2,6-dioxopiperidin-3-yl)amino]phenyl}acetamide)

• Product Name: 2-amino-N-{3-[(2,6-dioxopiperidin-3-yl)amino]phenyl}acetamide
• CAS No: 2751702-64-2
• MF: C₁₃H₁₆N₄O₃
• MW: 276.291142463684
• CID: 6382072
• PubChem ID: 165751433
• Update Time: 2025-11-01

2-amino-N-{3-[(2,6-dioxopiperidin-3-yl)amino]phenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-37331127
• 2751702-64-2
• 2-amino-N-{3-[(2,6-dioxopiperidin-3-yl)amino]phenyl}acetamide

• Inchi： 1S/C13H16N4O3/c14-7-12(19)16-9-3-1-2-8(6-9)15-10-4-5-11(18)17-13(10)20/h1-3,6,10,15H,4-5,7,14H2,(H,16,19)(H,17,18,20)
• InChI Key： YIXYKOFRJVMQBE-UHFFFAOYSA-N
• SMILES： O=C1C(CCC(N1)=O)NC1C=CC=C(C=1)NC(CN)=O

Computed Properties

• Exact Mass: 276.12224039g/mol
• Monoisotopic Mass: 276.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 113Ų

Additional information on 2-amino-N-{3-[(2,6-dioxopiperidin-3-yl)amino]phenyl}acetamide

Introduction to 2-amino-N-{3-[(2,6-dioxopiperidin-3-yl)amino]phenyl}acetamide (CAS No. 2751702-64-2)

2-amino-N-{3-[(2,6-dioxopiperidin-3-yl)amino]phenyl}acetamide, with the CAS number 2751702-64-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications, particularly in the treatment of various diseases. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 2-amino-N-{3-[(2,6-dioxopiperidin-3-yl)amino]phenyl}acetamide is composed of an acetamide moiety linked to a substituted phenyl ring, which in turn is connected to a piperidine ring with two ketone groups. This intricate arrangement imparts the molecule with specific pharmacological properties that make it a promising candidate for drug development. The presence of the amino group and the dioxopiperidine moiety contributes to its high reactivity and selectivity, which are crucial for its biological activity.

The synthesis of 2-amino-N-{3-[(2,6-dioxopiperidin-3-yl)amino]phenyl}acetamide has been extensively studied and optimized by various research groups. One of the most common methods involves the reaction of 3-aminoacetophenone with 3-amino-1-piperidinecarboxylic acid in the presence of a coupling reagent such as HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) and a base like DIPEA (N,N-Diisopropylethylamine). This reaction proceeds via an amide bond formation, yielding the desired product with high purity and yield. Recent advancements in green chemistry have also led to more environmentally friendly synthetic routes, reducing the use of hazardous solvents and reagents.

In terms of biological activity, 2-amino-N-{3-[(2,6-dioxopiperidin-3-yl)amino]phenyl}acetamide has shown promising results in various preclinical studies. One of its key applications is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has demonstrated that this compound can effectively inhibit the aggregation of amyloid-beta peptides and alpha-synuclein, which are major contributors to the pathogenesis of these conditions. Additionally, it exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

Beyond neurodegenerative diseases, 2-amino-N-{3-[(2,6-dioxopiperidin-3-yl)amino]phenyl}acetamide has also been investigated for its potential anti-cancer properties. Studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells. These findings suggest that this compound could be a valuable lead for developing new anti-cancer therapeutics.

The pharmacokinetic properties of 2-amino-N-{3-[(2,6-dioxopiperidin-3-yl)amino]phenyl}acetamide have also been studied to assess its suitability for clinical development. Preclinical studies have demonstrated that it exhibits favorable oral bioavailability and good plasma stability. However, further optimization may be required to improve its metabolic stability and reduce potential side effects. Ongoing research is focused on developing prodrugs or nanoparticle formulations to enhance its delivery and efficacy.

In conclusion, 2-amino-N-{3-[(2,6-dioxopiperidin-3-yl)amino]phenyl}acetamide (CAS No. 2751702-64-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Continued efforts in optimizing its synthesis methods, understanding its mechanisms of action, and evaluating its safety and efficacy will be crucial for translating this compound into clinical use.